Cas no 1337115-71-5 (4-cyclopropylbutan-2-amine)

• Product Name: 4-cyclopropylbutan-2-amine
• CAS No: 1337115-71-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 4589181
• PubChem ID: 53887109
• Update Time: 2025-10-28

4-cyclopropylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylbutan-2-amine

• Inchi： 1S/C7H15N/c1-6(8)2-3-7-4-5-7/h6-7H,2-5,8H2,1H3
• InChI Key： YKPKQABTMNSWPD-UHFFFAOYSA-N
• SMILES： CC(N)CCC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-cyclopropylbutan-2-amine

Chemical Profile of 4-cyclopropylbutan-2-amine (CAS No. 1337115-71-5)

4-cyclopropylbutan-2-amine, identified by the Chemical Abstracts Service registry number CAS No. 1337115-71-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential biological activities. This compound belongs to the amine class, characterized by the presence of a nitrogen atom bonded to one or more carbon atoms, which often confers distinct reactivity and functionality suitable for further chemical derivatization.

The molecular structure of 4-cyclopropylbutan-2-amine consists of a butane backbone with a cyclopropyl group attached to the fourth carbon and an amine substituent on the second carbon. This specific arrangement introduces steric and electronic effects that can influence its interactions with biological targets, making it a valuable scaffold for drug discovery efforts. The cyclopropyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity, a property that has been exploited in the design of various bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropyl groups due to their ability to modulate enzyme activity and receptor binding. 4-cyclopropylbutan-2-amine has been investigated as a precursor or intermediate in the synthesis of novel therapeutic agents targeting various disease pathways. Its structural motif suggests potential applications in the development of small-molecule inhibitors or agonists for enzymes such as kinases, proteases, and other therapeutic targets relevant to metabolic disorders, inflammatory diseases, and oncology.

One of the most compelling aspects of 4-cyclopropylbutan-2-amine is its versatility in chemical modification. The presence of both an amine group and a cyclopropyl ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the amine group can be acylated, alkylated, or incorporated into more complex structures through condensation reactions, while the cyclopropyl ring can serve as a handle for further derivatization via cross-coupling reactions or other synthetic methodologies.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 4-cyclopropylbutan-2-amine. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, providing insights into its potential pharmacological effects. These studies have highlighted its interactions with receptors and enzymes involved in signal transduction pathways, suggesting that it may exhibit effects on cellular processes such as proliferation, differentiation, and apoptosis.

The synthesis of 4-cyclopropylbutan-2-amine has also been optimized to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Modern synthetic approaches often involve catalytic hydrogenation or reductive amination techniques, which allow for efficient construction of the desired framework while minimizing unwanted byproducts. These methods align with green chemistry principles by reducing waste and energy consumption.

In addition to its pharmaceutical applications, 4-cyclopropylbutan-2-amine has shown promise in materials science research. The unique steric environment created by the cyclopropyl group can influence polymer properties when incorporated into macromolecular structures. Researchers are exploring its use as a monomer or modifier in the development of novel polymers with enhanced mechanical strength or biodegradability.

The safety profile of 4-cyclopropylbutan-2-amine is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Standard laboratory practices such as personal protective equipment (PPE) use and adequate ventilation are recommended when working with this compound.

Future research directions may focus on exploring derivatives of 4-cyclopropylbutan-2-amine that exhibit enhanced bioavailability or reduced toxicity. By leveraging structure-based drug design principles, scientists can modify key functional groups while maintaining or improving target engagement. This approach could lead to the discovery of novel therapeutics with improved efficacy and safety profiles.

The broader impact of compounds like 4-cyclopropylbutan-2-amine underscores their importance in advancing both academic research and industrial applications. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study these processes at a molecular level. The versatility and potential of this compound make it a valuable asset in the chemist’s toolkit.